Cas no 622864-47-5 (Ethyl 4-oxofuran-3-carboxylate)
622864-47-5 structure
Product Name:Ethyl 4-oxofuran-3-carboxylate
CAS No:622864-47-5
MF:C7H8O4
MW:156.136022567749
CID:956439
Update Time:2023-08-02
Ethyl 4-oxofuran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 3-Furoicacid,4,5-dihydro-4-oxo-,ethylester(7CI)
- ethyl 4-oxofuran-3-carboxylate
- 3-furoic acid,4,5-dihydro-4-oxo-,ethyl ester
- Ethyl 4-oxofuran-3-carboxylate
-
- Inchi: 1S/C7H8O4/c1-2-11-7(9)5-3-10-4-6(5)8/h3H,2,4H2,1H3
- InChI Key: SBNAFMUNUKKSMG-UHFFFAOYSA-N
- SMILES: O1C=C(C(=O)OCC)C(C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 217
- Topological Polar Surface Area: 52.6
Ethyl 4-oxofuran-3-carboxylate Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
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